Cas no 1366438-82-5 ((3S)-3-(2-bromo-4,5-dimethoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3S)-3-(2-bromo-4,5-dimethoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1366438-82-5
• MF: C₁₆H₂₂BrNO₆
• MW: 404.252984523773
• CID: 6199443
• PubChem ID: 165494482
• Update Time: 2025-06-14

(3S)-3-(2-bromo-4,5-dimethoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2-bromo-4,5-dimethoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• 1366438-82-5
• (3S)-3-(2-bromo-4,5-dimethoxyphenyl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1162754

• Inchi： 1S/C16H22BrNO6/c1-16(2,3)24-15(21)18-11(8-14(19)20)9-6-12(22-4)13(23-5)7-10(9)17/h6-7,11H,8H2,1-5H3,(H,18,21)(H,19,20)/t11-/m0/s1
• InChI Key： WVKJZOFHXAEVBH-NSHDSACASA-N
• SMILES： BrC1=CC(=C(C=C1[C@H](CC(=O)O)NC(=O)OC(C)(C)C)OC)OC

Computed Properties

• Exact Mass: 403.06305g/mol
• Monoisotopic Mass: 403.06305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.1Ų

Additional information on (3S)-3-(2-bromo-4,5-dimethoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Comprehensive Overview of (3S)-3-(2-bromo-4,5-dimethoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1366438-82-5)

The compound (3S)-3-(2-bromo-4,5-dimethoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1366438-82-5) is a highly specialized chiral intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a bromo-dimethoxyphenyl moiety and a tert-butoxycarbonyl (Boc) protected amino group, makes it a valuable building block for the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in peptide synthesis, asymmetric catalysis, and drug discovery.

In recent years, the demand for chiral intermediates like (3S)-3-(2-bromo-4,5-dimethoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid has surged, driven by advancements in precision medicine and targeted therapies. The compound's stereospecificity and functional group compatibility align with the growing focus on enantioselective synthesis, a hot topic in modern chemistry. Its CAS No. 1366438-82-5 is often queried in databases such as SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

The synthesis of (3S)-3-(2-bromo-4,5-dimethoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid typically involves multi-step protocols, including asymmetric hydrogenation or enzymatic resolution, to achieve high enantiomeric purity. The Boc-protected amino acid derivative is particularly useful in solid-phase peptide synthesis (SPPS), where its stability under acidic conditions is advantageous. This property has made it a subject of interest in the development of peptide-based therapeutics, a field gaining traction due to its potential in treating metabolic and oncological disorders.

From an analytical perspective, the compound's characterization relies on techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). Researchers often explore its structure-activity relationships (SAR) to optimize its utility in drug design. The bromo and dimethoxy substituents on the phenyl ring contribute to its electronic and steric properties, influencing its reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings.

In the context of green chemistry, efforts to streamline the synthesis of (3S)-3-(2-bromo-4,5-dimethoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid using catalytic methods or biocatalysts have gained attention. This aligns with the broader industry shift toward sustainable manufacturing practices. Additionally, its potential as a precursor for fluorescence probes or molecular imaging agents has been explored, leveraging the aromatic bromine moiety for further functionalization.

For researchers sourcing this compound, quality parameters such as enantiomeric excess (ee), purity, and solubility are critical. Suppliers often highlight its compatibility with non-polar solvents and stability under inert atmospheres. As the pharmaceutical industry continues to prioritize chiral drugs, intermediates like CAS No. 1366438-82-5 will remain pivotal in the synthesis of optically active APIs.

In summary, (3S)-3-(2-bromo-4,5-dimethoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid represents a versatile and strategically important compound in synthetic chemistry. Its applications span medicinal chemistry, material science, and bioconjugation, making it a recurring subject in peer-reviewed literature and patent filings. Future research may focus on its derivatization for novel small-molecule inhibitors or biocompatible polymers, further expanding its utility.